Cas no 61645-34-9 (2-hydrazinylquinoxaline)

2-Hydrazinylquinoxaline is a heterocyclic compound featuring a quinoxaline core substituted with a hydrazine functional group. This structure imparts reactivity suitable for synthesizing diverse derivatives, particularly in pharmaceutical and agrochemical applications. Its hydrazine moiety enables facile condensation reactions with carbonyl compounds, forming hydrazones or serving as a precursor for heterocyclic scaffolds. The quinoxaline framework contributes to electron-deficient character, enhancing its utility in coordination chemistry and materials science. The compound is valued for its versatility in medicinal chemistry, where it acts as an intermediate for biologically active molecules, including kinase inhibitors and antimicrobial agents. Proper handling is advised due to potential hydrazine-related reactivity and toxicity.
2-hydrazinylquinoxaline structure
2-hydrazinylquinoxaline structure
Product Name:2-hydrazinylquinoxaline
CAS No:61645-34-9
MF:C8H8N4
MW:160.17592048645
MDL:MFCD00085165
CID:526961
PubChem ID:289847
Update Time:2025-05-20

2-hydrazinylquinoxaline Chemical and Physical Properties

Names and Identifiers

    • Quinoxaline,2-hydrazinyl-
    • 2-Hydrazinoquinoxaline
    • quinoxalin-2-ylhydrazine
    • 2-hydrazino-benzopyrazine
    • 2-hydrazinylquinoxaline
    • 2-quinoxalinylhydrazine
    • quinoxalin-2-yldiazane
    • quinoxalin-2-yl-hydrazine
    • quinoxaline-2-hydrazine
    • quinoxaline-2-ylhydrazine
    • F1978-0016
    • 2-hydrazino-1,4-benzodiazine
    • SCHEMBL3815563
    • CS-0257145
    • DTXSID70302624
    • AKOS028109040
    • AS-57795
    • NSC152179
    • DB-025894
    • AKOS001782165
    • hydrazinoquinoxaline
    • F19992
    • 2(1H)-Quinoxalinone, hydrazone
    • MFCD00085165
    • NSC-152179
    • EN300-66293
    • STL124075
    • 2-Hydrazino-quinoxaline
    • 61645-34-9
    • MDL: MFCD00085165
    • Inchi: 1S/C8H8N4/c9-12-8-5-10-6-3-1-2-4-7(6)11-8/h1-5H,9H2,(H,11,12)
    • InChI Key: GULVDPYLWVXKGC-UHFFFAOYSA-N
    • SMILES: N1C(=CN=C2C=CC=CC=12)NN

Computed Properties

  • Exact Mass: 160.07500
  • Monoisotopic Mass: 160.075
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 150
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.8A^2
  • Surface Charge: 0
  • Tautomer Count: 5
  • XLogP3: nothing

Experimental Properties

  • Density: 1.373
  • Melting Point: 170-172°C
  • Boiling Point: 389.7°Cat760mmHg
  • Flash Point: 189.5°C
  • Refractive Index: 1.777
  • PSA: 63.83000
  • LogP: 1.68870

2-hydrazinylquinoxaline Security Information

2-hydrazinylquinoxaline Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-hydrazinylquinoxaline Pricemore >>

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2-hydrazinylquinoxaline Related Literature

Additional information on 2-hydrazinylquinoxaline

2-Hydrazinylquinoxaline (CAS No. 616-45-34-9): Properties, Applications, and Market Insights

2-Hydrazinylquinoxaline (CAS No. 616-45-34-9) is a heterocyclic compound with significant potential in pharmaceutical and material science research. This quinoxaline derivative features a hydrazine functional group, making it a versatile building block for synthesizing more complex molecules. Researchers and industries are increasingly interested in 2-hydrazinylquinoxaline applications due to its unique chemical properties and broad utility.

The molecular structure of 2-hydrazinylquinoxaline consists of a quinoxaline core with a hydrazine substituent at the 2-position. This arrangement gives the compound distinct electronic characteristics, which are valuable in designing pharmaceutical intermediates and organic electronic materials. Recent studies highlight its role in developing novel antimicrobial agents and corrosion inhibitors, addressing current global challenges in healthcare and industrial maintenance.

From a synthetic chemistry perspective, 2-hydrazinylquinoxaline synthesis typically involves the reaction of 2-chloroquinoxaline with hydrazine hydrate. The process requires careful control of reaction conditions to achieve high yields and purity. Analytical techniques like HPLC and NMR spectroscopy are essential for characterizing this compound, ensuring it meets the stringent requirements of pharmaceutical and research applications.

The pharmaceutical industry shows growing interest in 2-hydrazinylquinoxaline derivatives for their potential biological activities. Recent patent filings reveal investigations into its use as a precursor for anticancer drug candidates and central nervous system (CNS) therapeutics. These developments align with current healthcare trends focusing on personalized medicine and targeted therapies for complex diseases.

In material science, researchers are exploring 2-hydrazinylquinoxaline as a component in organic semiconductors and coordination polymers. Its ability to form stable complexes with transition metals makes it valuable for designing advanced materials with tailored electronic properties. This application gains importance as industries seek sustainable alternatives to conventional inorganic semiconductors.

The global market for quinoxaline derivatives including 2-hydrazinylquinoxaline is experiencing steady growth, driven by pharmaceutical R&D and specialty chemical demand. Market analysts project increased production capacity in Asia-Pacific regions, particularly in China and India, where fine chemical manufacturing capabilities continue to expand. Quality control remains a critical factor, with suppliers emphasizing high-purity 2-hydrazinylquinoxaline for research and industrial applications.

Environmental and safety considerations for handling 2-hydrazinylquinoxaline follow standard laboratory protocols for hydrazine-containing compounds. Proper storage conditions and handling procedures ensure stability and prevent decomposition. Researchers should consult material safety data sheets (MSDS) and implement appropriate protective measures when working with this chemical.

Future research directions for 2-hydrazinylquinoxaline may explore its potential in green chemistry applications and catalysis. The compound's reactivity profile suggests opportunities for developing more sustainable synthetic methodologies. Additionally, computational chemistry approaches could help predict novel 2-hydrazinylquinoxaline derivatives with enhanced properties for specific applications.

For researchers sourcing 2-hydrazinylquinoxaline, verifying supplier credentials and product specifications is essential. Reputable chemical suppliers typically provide detailed analytical certificates and support documentation. The compound is generally available in research quantities, with custom synthesis options for larger-scale requirements. Current pricing trends reflect the specialized nature of this fine chemical and its value in advanced research applications.

In conclusion, 2-hydrazinylquinoxaline (CAS No. 616-45-34-9) represents an important heterocyclic building block with diverse applications across multiple scientific disciplines. Its unique structural features and reactivity continue to inspire innovative research in medicinal chemistry and materials science. As synthetic methodologies advance and application knowledge expands, this compound will likely play an increasingly significant role in developing next-generation pharmaceuticals and functional materials.

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